molecular formula C17H16BrN5O B8668202 6-(2-Bromophenyl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-2-amine CAS No. 897361-53-4

6-(2-Bromophenyl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-2-amine

Cat. No.: B8668202
CAS No.: 897361-53-4
M. Wt: 386.2 g/mol
InChI Key: QUKYKMSIKWXNPF-UHFFFAOYSA-N
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Description

6-(2-Bromophenyl)-4-(morpholin-4-yl)pyrido[3,2-d]pyrimidin-2-amine is a useful research compound. Its molecular formula is C17H16BrN5O and its molecular weight is 386.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

897361-53-4

Molecular Formula

C17H16BrN5O

Molecular Weight

386.2 g/mol

IUPAC Name

6-(2-bromophenyl)-4-morpholin-4-ylpyrido[3,2-d]pyrimidin-2-amine

InChI

InChI=1S/C17H16BrN5O/c18-12-4-2-1-3-11(12)13-5-6-14-15(20-13)16(22-17(19)21-14)23-7-9-24-10-8-23/h1-6H,7-10H2,(H2,19,21,22)

InChI Key

QUKYKMSIKWXNPF-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=NC(=NC3=C2N=C(C=C3)C4=CC=CC=C4Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-amino-4-morpholino-6-chloro-pyrido[3,2-d]pyrimidine (265 mg, 1 mmol), potassium carbonate (690 mg, 5 mmol), tetrakis(triphenylphosphine)palladium(0) (100 mg) in dioxane (10 ml) and water (3 ml) was refluxed. To this refluxing solution was added dropwise (with a speed of 0.25 ml/min) a solution of 2-bromo-phenyl boronic acid (220 mg, 1.1 mmol) in dioxane (2 ml). Once the addition was complete, the reaction mixture was refluxed for another 2 hours. The reaction mixture was cooled down and the solvents were evaporated in vacuo. The residue was redissolved in dichloromethane and extracted with water. The combined organic layers were dried over Na2SO4 and the crude residue was purified by preparative TLC on silica, using a methanol/dichloromethane mixture in a ratio of 10:90 as mobile phase, yielding the pure title compound (100 mg, yield: 30%) which was characterised as follows: MS (m/z): 386, 388 ([M+H]+, 100).
Quantity
265 mg
Type
reactant
Reaction Step One
Quantity
690 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step One
Quantity
220 mg
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Two
Yield
30%

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